Cas no 1807194-29-1 (Ethyl 6-cyano-2-methoxy-3-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 6-cyano-2-methoxy-3-(trifluoromethyl)phenylacetate
• CAS No: 1807194-29-1
• MF: C₁₃H₁₂F₃NO₃
• MW: 287.23449420929
• CID: 4943591
• Update Time: 2025-10-12

Ethyl 6-cyano-2-methoxy-3-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-2-methoxy-3-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H12F3NO3/c1-3-20-11(18)6-9-8(7-17)4-5-10(12(9)19-2)13(14,15)16/h4-5H,3,6H2,1-2H3
• InChI Key： OCQVIVOBNYLMSC-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C#N)C(CC(=O)OCC)=C1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 388
• XLogP3: 2.7
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 6-cyano-2-methoxy-3-(trifluoromethyl)phenylacetate

Comprehensive Analysis of Ethyl 6-cyano-2-methoxy-3-(trifluoromethyl)phenylacetate (CAS No. 1807194-29-1)

In the realm of fine chemicals and pharmaceutical intermediates, Ethyl 6-cyano-2-methoxy-3-(trifluoromethyl)phenylacetate (CAS No. 1807194-29-1) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its cyano, methoxy, and trifluoromethyl functional groups, serves as a critical building block in organic synthesis. Its molecular formula, C₁₃H₁₂F₃NO₃, highlights its potential for creating complex molecules with enhanced bioavailability and metabolic stability, making it a subject of interest in drug discovery and material science.

The growing demand for trifluoromethylated compounds in medicinal chemistry has propelled research into Ethyl 6-cyano-2-methoxy-3-(trifluoromethyl)phenylacetate. Fluorinated compounds, particularly those with CF₃ groups, are prized for their ability to improve lipophilicity and binding affinity in drug candidates. This aligns with current trends in AI-driven drug design and high-throughput screening, where researchers seek novel scaffolds to address unmet medical needs. The compound's ester functionality further enhances its utility as a precursor for carboxylic acids or amides, key motifs in bioactive molecules.

From a synthetic perspective, the cyano group in Ethyl 6-cyano-2-methoxy-3-(trifluoromethyl)phenylacetate offers a strategic handle for further derivatization. It can be reduced to amines, hydrolyzed to carboxylic acids, or utilized in cyclization reactions—a feature frequently explored in heterocyclic chemistry. Such transformations are pivotal for developing small-molecule inhibitors targeting enzymes like kinases, a hot topic in oncology research. Recent publications have highlighted similar structures in the context of kinase inhibitor optimization, underscoring the compound's relevance in modern drug development pipelines.

Beyond pharmaceuticals, this compound's methoxy and trifluoromethyl substituents make it valuable for agrochemical research. The CF₃ group, in particular, is known to enhance pesticidal activity and environmental persistence, addressing the industry's need for sustainable crop protection solutions. With increasing global focus on precision agriculture, intermediates like Ethyl 6-cyano-2-methoxy-3-(trifluoromethyl)phenylacetate are being investigated for next-generation herbicides and fungicides with improved selectivity.

Analytical characterization of CAS No. 1807194-29-1 typically involves advanced techniques such as NMR spectroscopy (notably ¹⁹F-NMR for the trifluoromethyl moiety), mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, a critical factor for industrial-scale applications. The compound's stability under various conditions is also a frequent subject of inquiry, especially for researchers optimizing storage conditions or reaction protocols in automated synthesis platforms.

Environmental and regulatory considerations surrounding fluorinated compounds have spurred innovations in green chemistry approaches for derivatives like Ethyl 6-cyano-2-methoxy-3-(trifluoromethyl)phenylacetate. Recent patents disclose solvent-free synthesis routes and catalytic methods to minimize waste—an area gaining traction due to stricter REACH regulations and corporate sustainability goals. This aligns with search trends showing increased interest in "eco-friendly fluorination methods" and "biodegradable fluorochemicals."

In material science, the compound's aromatic core and electron-withdrawing groups make it a candidate for designing organic electronic materials. Its potential use in OLED intermediates or liquid crystal formulations is being explored, particularly for devices requiring stable charge transport layers. The intersection of fluorine chemistry and optoelectronics remains a vibrant research frontier, with academic and industrial labs investigating similar structures for next-generation displays.

Supply chain dynamics for specialized intermediates like CAS No. 1807194-29-1 reflect broader trends in custom synthesis and contract manufacturing. With pharmaceutical companies increasingly outsourcing complex chemistry, reliable suppliers of high-purity fluorinated building blocks are in high demand. This has led to advancements in quality control protocols and regulatory documentation to meet stringent industry standards, topics frequently searched by procurement specialists.

Future research directions for Ethyl 6-cyano-2-methoxy-3-(trifluoromethyl)phenylacetate may explore its utility in PROTAC technology (proteolysis-targeting chimeras) or covalent inhibitor design, where its reactive handles could facilitate targeted protein degradation. The compound's structural features position it well for these cutting-edge therapeutic modalities, which dominate recent literature searches in medicinal chemistry. Additionally, its potential in metal-organic frameworks (MOFs) or catalysis warrants investigation given the rise of multifunctional materials research.